Cas no 1313012-28-0 (4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride)

• Product Name: 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride
• CAS No: 1313012-28-0
• MF: C₇H₉Cl₂F₃N₂S
• MW: 281.125968694687
• MDL: MFCD23099565
• CID: 1025354
• PubChem ID: 67249072
• Update Time: 2025-05-20

4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride
• AKOS016000195
• 4-((TRIFLUOROMETHYL)THIO)BENZENE-1,2-DIAMINE 2HCL
• 4-((Trifluoromethyl)thio)benzene-1,2-diaminedihydrochloride
• CS-0157034
• C72251
• SCHEMBL2016801
• DB-152255
• 4-[(Trifluoromethyl)sulfanyl]benzene-1,2-diamine--hydrogen chloride (1/2)
• DTXSID20736677
• 1,2-Benzenediamine, 4-[(trifluoromethyl)thio]-, hydrochloride (1:2)
• MFCD23099565
• SB82192
• 1313012-28-0
• A888529
• YPVPAPUNFXTHPC-UHFFFAOYSA-N
• 4-[(TRIFLUOROMETHYL)SULFANYL]BENZENE-1,2-DIAMINE DIHYDROCHLORIDE
• DS-17126
• C7H9Cl2F3N2S
• 4-(trifluoromethylsulfanyl)benzene-1,2-diamine;dihydrochloride

• MDL： MFCD23099565
• Inchi： 1S/C7H7F3N2S.2ClH/c8-7(9,10)13-4-1-2-5(11)6(12)3-4;;/h1-3H,11-12H2;2*1H
• InChI Key： YPVPAPUNFXTHPC-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C(F)(F)F)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 279.9815593g/mol
• Monoisotopic Mass: 279.9815593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride

4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride (CAS No. 1313012-28-0)

The compound 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride (CAS No. 1313012-28-0) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with both a trifluoromethylthio group and two amino groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in research and industrial settings.

Recent studies have highlighted the importance of 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride in the development of advanced materials, particularly in the realm of coordination chemistry and metalloorganic frameworks (MOFs). The amino groups on the benzene ring facilitate strong coordination interactions with metal ions, enabling the construction of highly porous and stable MOFs. These materials have shown promise in gas storage, catalysis, and sensing applications due to their exceptional surface areas and tunable properties.

One of the key advantages of this compound lies in its ability to act as a versatile ligand. The trifluoromethylthio group introduces electron-withdrawing effects, which can modulate the electronic properties of the coordinated metal centers. This feature is particularly useful in designing catalysts for challenging chemical transformations, such as carbon-carbon bond formation and hydrogenation reactions. Recent research has demonstrated that MOFs constructed using 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride exhibit superior catalytic activity compared to traditional catalysts, making them attractive candidates for industrial applications.

In addition to its role in materials science, 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride has also found applications in medicinal chemistry. The compound serves as a building block for synthesizing bioactive molecules with potential therapeutic effects. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in drug delivery systems. Preliminary studies suggest that these complexes could enhance the bioavailability and efficacy of certain drugs, opening new avenues for pharmaceutical development.

The synthesis of 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethylthio group is typically achieved through nucleophilic substitution reactions, while the amino groups are introduced via reductive amination or other amine-forming reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in coordination chemistry and pharmacology.

From an environmental perspective, the use of 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride in industrial processes is being scrutinized due to its potential impact on sustainability. Researchers are exploring greener synthesis routes and recycling strategies to minimize waste and reduce the ecological footprint associated with its production. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across various industries.

In conclusion, 4-((Trifluoromethyl)thio)benzene-1,2-diamine dihydrochloride (CAS No. 1313012-28-0) is a versatile compound with wide-ranging applications in materials science, catalysis, and medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and developing innovative technologies. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an even more significant role in shaping the future of chemistry and related disciplines.